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Cat. No.: B1668591
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding
of the human metabolism of (-)-Carveol. This monoterpenoid alcohol, a constituent of various
essential oils, undergoes biotransformation in the human body, leading to the formation of
several metabolites. Understanding these metabolic pathways is crucial for evaluating its
pharmacokinetic profile, potential bioactivity, and safety. This document summarizes key
guantitative data, details relevant experimental protocols, and visualizes the metabolic
processes.

Metabolic Pathways of (-)-Carveol

The metabolism of (-)-Carveol in humans primarily involves Phase | oxidation and Phase Il
conjugation reactions. It is important to note that much of the existing research investigates (-)-
Carveol as a metabolite of other monoterpenes, such as R-(-)-carvone and (-)-limonene.

Phase | Metabolism: Formation from Precursors
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(-)-Carveol is a known human metabolite of R-(-)-carvone and (-)-limonene.[1][2] The formation
of (-)-trans-carveol from (-)-limonene occurs via hydroxylation at the C-6 position.[2] This
reaction is catalyzed by cytochrome P450 enzymes, specifically CYP2C9 and, to a lesser
extent, CYP2C19, in human liver microsomes.[2]

Phase Il Metabolism: Glucuronidation

Once formed, (-)-Carveol undergoes Phase Il conjugation. The primary pathway identified is
glucuronidation, where uridine 5'-diphospho-glucuronosyltransferase (UGT) enzymes catalyze
the attachment of a glucuronic acid moiety to the hydroxyl group of (-)-Carveol. This results in
the formation of (-)-carveol glucuronide, a more water-soluble compound that can be readily
excreted in the urine.[3][4] Specifically, 4R, 6S-(-)-carveol has been shown to be a substrate
for glucuronidation in human liver microsomes.[4]
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Metabolic pathway of (-)-Carveol formation and its subsequent glucuronidation.

Quantitative Data

The following tables summarize the available quantitative data on the metabolism of (-)-
Carveol from in vitro and in vivo human studies.

In Vitro Formation and Glucuronidation Kinetics in
Human Liver Microsomes
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Parameter Value Substrate Product Reference
4R, 6S-(-)-
Km (M) 69.4 +10.3 R-(-)-Carvone [4]
Carveol
Vmax (pmol/mg 4R, 6S-(-)-
o 55.3+5.7 R-(-)-Carvone [4]
protein/min) Carveol
4R, 6S-(-)- (-)-Carveol
Km (UM) 10.2+2.2 . [4]
Carveol Glucuronide
Vmax (pmol/m 4R, 6S-(-)- -)-Carveol
] P ) g 426+7.1 ©) 0 ] [4]
protein/min) Carveol Glucuronide

In Vivo Urinary Excretion Following Oral Administration

of a Precursor

% of Dose
Precursor Dose Metabolite Excreted in Reference
Urine
] 100-130 pg/kg )
R-Limonene cis-Carveol 0.2% [5]
bw
] 100-130 pg/kg
R-Limonene trans-Carveol 0.2% [5]

bw

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of (-)-

Carveol metabolism.

In Vitro Metabolism of R-(-)-Carvone to (-)-Carveol in
Human Liver Microsomes

This protocol is adapted from studies on carvone metabolism.[4]

1. Materials and Reagents:
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Pooled human liver microsomes
R-(-)-Carvone

NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate
dehydrogenase)

Potassium phosphate buffer (pH 7.4)
Methanol (HPLC grade)
Ethyl acetate (HPLC grade)
Internal standard (e.g., camphor)
. Incubation Procedure:
Prepare a stock solution of R-(-)-Carvone in methanol.

In a microcentrifuge tube, combine human liver microsomes (final concentration 0.5 mg/mL),
potassium phosphate buffer (100 mM, pH 7.4), and the NADPH regenerating system.

Pre-incubate the mixture at 37°C for 5 minutes.

Initiate the reaction by adding the R-(-)-Carvone substrate (final concentrations ranging from
10 to 200 puM).

Incubate at 37°C for a specified time (e.g., 30 minutes) with gentle shaking.
Terminate the reaction by adding 1 mL of ice-cold ethyl acetate.
Add the internal standard.
. Sample Extraction and Analysis:
Vortex the mixture vigorously for 1 minute.

Centrifuge at 10,000 x g for 10 minutes to separate the organic and aqueous layers.
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» Transfer the organic (upper) layer to a new tube and evaporate to dryness under a stream of
nitrogen.

» Reconstitute the residue in a suitable solvent (e.g., 100 pL of methanol).

» Analyze the sample by chiral gas chromatography (GC) or GC-mass spectrometry (GC-MS)
to separate and quantify the formation of (-)-Carveol.
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Prepare Incubation Mixture:
- Human Liver Microsomes
- Buffer (pH 7.4)
- NADPH Regenerating System

'

Pre-incubate at 37°C for 5 min

i

Add (-)-Carveol Substrate

'

Incubate at 37°C

Terminate Reaction

(e.g., add ice-cold solvent)

Extract Metabolites
(e.g., Liquid-Liquid Extraction)

Analyze by LC-MS/MS or GC-MS

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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